Cas no 2171642-64-9 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid
• CAS No: 2171642-64-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6378629
• PubChem ID: 165778207
• Update Time: 2025-05-19

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid
• 2171642-64-9
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hex-4-ynoic acid
• EN300-1473342

• Inchi： 1S/C26H28N2O5/c1-2-3-14-23(25(30)31)28-24(29)15-8-9-16-27-26(32)33-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,8-9,14-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： OFSHCIUFDLSHFI-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid

Recent Advances in the Study of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid (CAS: 2171642-64-9)

The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid (CAS: 2171642-64-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an alkyne functionality, is increasingly being explored for its potential applications in peptide synthesis, drug delivery, and bioconjugation strategies. The following sections provide a comprehensive overview of the latest research developments related to this compound.

Recent studies have highlighted the utility of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amine functionality, allowing for sequential deprotection and coupling steps under mild conditions. Meanwhile, the alkyne moiety enables subsequent click chemistry reactions, facilitating the site-specific modification of peptides with various functional groups. This dual functionality makes the compound particularly valuable for the development of peptide-based therapeutics and diagnostic tools.

In addition to its role in peptide synthesis, researchers have investigated the potential of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid in drug delivery systems. A 2023 study demonstrated its incorporation into self-assembling peptide hydrogels, which exhibited enhanced stability and controlled release profiles for encapsulated therapeutic agents. The alkyne group allowed for further functionalization with targeting ligands, improving the specificity and efficacy of the delivery system. These findings suggest promising applications in targeted cancer therapy and regenerative medicine.

Another area of active research involves the use of this compound in bioconjugation strategies. Its alkyne functionality enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with azide-containing biomolecules, such as antibodies or nucleic acids. Recent work has focused on optimizing reaction conditions to achieve high yields and minimal side products, with particular attention to maintaining the biological activity of conjugated molecules. These advancements are critical for the development of novel bioconjugates for diagnostic imaging and therapeutic applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid. Recent efforts have focused on improving synthetic routes to enhance yield and purity while reducing costs. Additionally, researchers are exploring alternative protecting groups that may offer advantages over Fmoc in specific applications. These ongoing investigations underscore the dynamic nature of research in this area and the potential for further innovations.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohex-4-ynoic acid (CAS: 2171642-64-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications in peptide synthesis, drug delivery, and bioconjugation, with recent studies demonstrating significant progress in each of these areas. As research continues to address current limitations and explore new applications, this compound is poised to play an increasingly important role in the development of next-generation biomedical technologies.